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Compound of Interest

Compound Name: Ptp1B-IN-20

Cat. No.: B12402609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ptp1B-IN-20, a selective inhibitor of
Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of insulin and
leptin signaling pathways, making it a prime therapeutic target for type 2 diabetes, obesity, and
certain cancers. This document outlines the chemical structure, physicochemical and
pharmacological properties, and detailed experimental protocols related to Ptp1B-IN-20.

Core Compound Properties

Ptp1B-IN-20 is a naturally occurring anthraquinone glycoside isolated from the plant Knoxia
valerianoides.[1][2] It has demonstrated potent and selective inhibitory activity against PTP1B.
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Property Value Source

CAS Number 3001295-81-1 [1]

Molecular Formula C23H22012 Inferred from Structure
Molecular Weight 490.41 g/mol Inferred from Structure
IC50 (PTP1B) 1.05 pM [1]

IC50 (TCPTP) 78.0 uM [1]

>74-fold for PTP1B over

Selectivity TCPTP

[1](2]

Knoxia valerianoides Thorel ex
Pitard

Natural Source

[1]

Compound Class Anthraquinone Glycoside

[1](2]

Chemical Structure

The chemical structure of Ptp1B-IN-20 is presented below.

l#.Ptp1B-IN-20 Chemical Structure

Image Source: MedChemExpress

Signaling Pathway of PTP1B Inhibition

PTP1B plays a crucial role in downregulating the insulin signaling pathway by

dephosphorylating the insulin receptor (IR) and insulin receptor substrate (IRS) proteins.[3][4]

Inhibition of PTP1B by compounds like Ptp1B-IN-20 is expected to enhance insulin sensitivity.

The simplified signaling cascade is depicted below.
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Preparation

. Prepare Assay Buffer NS T .
( Prepare PTP1B Enzyme Solution ) [ (e.g., Tris-HCI, EDTA, DTT) Prepare Ptp1B-IN-20 dilutions Prepare pNPP Substrate Solution

ssay Execution
A4

Add Buffer, PTP1B, and Ptp1B-IN-20
to 96-well plate

Pre-incubate at 37°C

Initiate reaction by adding pNPP

Incubate at 37°C

Dete[tion
\4

Stop reaction
(e.g., with NaOH)

Measure absorbance at 405 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402609#ptp1b-in-20-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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